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Compound of Interest

Compound Name: 4-Fluoro-3-nitrobenzonitrile

Cat. No.: B023716

Technical Guide: Physicochemical Properties of
4-Fluoro-3-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Fluoro-3-nitrobenzonitrile, a key intermediate in pharmaceutical and agrochemical synthesis.
This document details its melting point and solubility, outlines general experimental protocols
for their determination, and includes a visualization of its synthesis pathway.

Core Physical Properties

4-Fluoro-3-nitrobenzonitrile is a solid, appearing as a white to light yellow powder or
crystalline substance.[1] The key physical properties are summarized in the table below.
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Property Value Source(s)
Melting Point 90.5-91.5°C [2][3]
92 °C [4]

91.0t0 95.0 °C

Water Solubility Insoluble [21[31[51[61[7]

Soluble in common organic
solvents such as
o ] dichloromethane and
Solubility in Organic Solvents o ) [8]
chloroform. Quantitative data is
not readily available in the

reviewed literature.

Experimental Protocols

While specific experimental determinations for the physical properties of 4-Fluoro-3-
nitrobenzonitrile are not detailed in the available literature, the following general protocols are
standard for compounds of this nature.

Determination of Melting Point

The melting point of a solid organic compound like 4-Fluoro-3-nitrobenzonitrile is typically
determined using the capillary method with a melting point apparatus.

Methodology:

e Sample Preparation: A small amount of the dry, powdered 4-Fluoro-3-nitrobenzonitrile is
packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, adjacent to a calibrated thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.
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» Observation: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the last solid particle disappears (completion of melting) are recorded.
This range represents the melting point of the substance. A narrow melting range is
indicative of a pure compound.

Determination of Solubility

The solubility of a compound can be determined by the equilibrium saturation method.
Methodology:

o System Preparation: An excess amount of 4-Fluoro-3-nitrobenzonitrile is added to a known
volume of the desired solvent (e.g., water, ethanol, acetone) in a sealed container.

o Equilibration: The mixture is agitated (e.g., using a shaker or magnetic stirrer) at a constant
temperature for a prolonged period (typically 24-48 hours) to ensure that equilibrium is
reached between the dissolved and undissolved solute.

o Phase Separation: The undissolved solid is separated from the saturated solution by filtration
or centrifugation, ensuring that the temperature is maintained to prevent any change in
solubility.

e Analysis: The concentration of 4-Fluoro-3-nitrobenzonitrile in the clear, saturated solution
is determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or UV-Visible Spectroscopy. The solubility is then expressed in
units such as g/100mL or mol/L.

Synthesis Workflow

4-Fluoro-3-nitrobenzonitrile is a valuable building block in organic synthesis. Its preparation
is a key step in the development of more complex molecules for various applications, including
pharmaceuticals and agrochemicals.[1]
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Caption: Synthesis of 4-Fluoro-3-nitrobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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